4-(6-methoxypyridin-2-yl)but-3-en-2-one

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 4-(6-methoxypyridin-2-yl)but-3-en-2-one
• InChI: InChI=1S/C10H11NO2/c1-8(12)6-7-9-4-3-5-10(11-9)13-2/h3-7H,1-2H3
• InChI Key: AKNXUIPMSQGJKT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C=CC1=NC(=CC=C1)OC

Description

4-(6-Methoxypyridin-2-yl)but-3-en-2-one is an organic compound with the molecular formula C10H11NO2 It is a derivative of pyridine, a basic heterocyclic organic compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(6-methoxypyridin-2-yl)but-3-en-2-one typically involves the reaction of 6-methoxypyridine with a suitable butenone derivative under specific conditions. The reaction may require the use of catalysts and solvents to facilitate the process. Detailed synthetic routes and reaction conditions can vary, but common methods include:

Condensation Reactions: Using aldehydes or ketones in the presence of a base.

Catalytic Reactions: Employing metal catalysts to enhance the reaction efficiency.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process typically includes:

Batch Reactors: For controlled synthesis and monitoring.

Continuous Flow Reactors: For large-scale production with consistent quality.

Chemical Reactions Analysis

Types of Reactions

4-(6-Methoxypyridin-2-yl)but-3-en-2-one can undergo various chemical reactions, including:

Oxidation: Conversion to corresponding oxides using oxidizing agents.

Reduction: Reduction to alcohols or other reduced forms using reducing agents.

Substitution: Nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium, platinum.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine oxides, while reduction could produce alcohol derivatives.

Scientific Research Applications

4-(6-Methoxypyridin-2-yl)but-3-en-2-one has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(6-methoxypyridin-2-yl)but-3-en-2-one involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-(6-Methoxypyridin-2-yl)butan-2-one
• 4-(6-Methoxypyridin-2-yl)but-3-en-2-ol

Uniqueness

4-(6-Methoxypyridin-2-yl)but-3-en-2-one is unique due to its specific structure, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for various applications where other similar compounds may not be as effective.